Cas no 918621-11-1 (1H-Phenalene-1,3(2H)-dione, 2-(3-oxo-3H-indol-2-yl)-)

• Product Name: 1H-Phenalene-1,3(2H)-dione, 2-(3-oxo-3H-indol-2-yl)-
• CAS No: 918621-11-1
• MF: C₂₁H₁₁NO₃
• MW: 325.316945314407
• CID: 772894
• PubChem ID: 71426740
• Update Time: 2025-04-19

1H-Phenalene-1,3(2H)-dione, 2-(3-oxo-3H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalene-1,3(2H)-dione, 2-(3-oxo-3H-indol-2-yl)-
• 2-(3-oxoindol-2-yl)phenalene-1,3-dione
• DTXSID40845492
• 2-(3-Oxo-3H-indol-2-yl)-1H-phenalene-1,3(2H)-dione
• 918621-11-1

• Inchi： 1S/C21H11NO3/c23-19-13-8-3-5-11-6-4-9-14(16(11)13)20(24)17(19)18-21(25)12-7-1-2-10-15(12)22-18/h1-10,17H
• InChI Key： OYDOZMRDLJLJBF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=CC=C(C(C1C1C(C4C=CC=CC=4N=1)=O)=O)C=23

Computed Properties

• Exact Mass: 325.07389321g/mol
• Monoisotopic Mass: 325.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų